Cas no 61430-06-6 (L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]-)
61430-06-6 structure
Product Name:L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]-
CAS No:61430-06-6
MF:C12H19N3O5
MW:285.296363115311
CID:479789
PubChem ID:71395959
Update Time:2025-04-19
L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]-
- (2S)-1-[(2S)-2-[(2-acetamidoacetyl)amino]propanoyl]pyrrolidine-2-carboxylic acid
- DTXSID40817553
- N-Acetylglycyl-L-alanyl-L-proline
- 61430-06-6
-
- Inchi: 1S/C12H19N3O5/c1-7(14-10(17)6-13-8(2)16)11(18)15-5-3-4-9(15)12(19)20/h7,9H,3-6H2,1-2H3,(H,13,16)(H,14,17)(H,19,20)/t7-,9-/m0/s1
- InChI Key: SIIXYIRNFNHQAG-CBAPKCEASA-N
- SMILES: O=C([C@H](C)NC(CNC(C)=O)=O)N1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 285.13257
- Monoisotopic Mass: 285.13247072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 115.81
L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
61430-06-6 (L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]-) Related Products
- 58725-39-6(N-Dodecanoyl-L-proline)
- 95153-31-4(Perindoprilat)
- 13485-59-1(L-Alanyl-L-proline)
- 86282-96-4(N-Tetradecanoyl-L-proline)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 127103-11-1(Ac-Ser-Asp-Lys-Pro-OH)
- 39537-23-0(L-Alanyl-L-Glutamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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